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Compound of Interest

Compound Name: Dysprosium telluride

Cat. No.: B084839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the magnetic hysteresis properties of

dysprosium telluride (DyTe), focusing on key performance metrics such as coercivity,

remanence, and saturation magnetization. Due to the limited availability of comprehensive

hysteresis loop data for DyTe and its counterpart Dy₂Te₃ in publicly accessible literature, this

guide presents the currently available information and contextualizes it with a comparable rare-

earth compound, dysprosium aluminum garnet (Dy₃Al₅O₁₂), for which detailed hysteresis data

has been published. This comparison aims to offer a valuable reference for researchers

exploring the magnetic behavior of rare-earth compounds.

Quantitative Data Summary
The following table summarizes the available quantitative data on the magnetic properties of

DyTe and a comparative dysprosium-based material. It is important to note that specific

coercivity and remanence values for DyTe and Dy₂Te₃ are not explicitly detailed in the currently

reviewed literature. The provided information for DyTe is inferred from magnetization

measurements, and further experimental studies are required to determine its complete

hysteresis characteristics.
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Material

Measureme
nt
Temperatur
e (K)

Coercivity
(H_c) (Oe)

Remanence
(M_r)
(emu/g)

Saturation
Magnetizati
on (M_s)
(emu/g)

Notes

Dysprosium

Telluride

(DyTe)

4.2 Not Reported Not Reported
~130 (at 14

T)

Exhibits a

maximum in

AC and DC

susceptibility

at 15 K,

indicative of

an

antiferromagn

etic transition.

The material

is metallic.[1]

Dysprosium

Sesquitellurid

e (Dy₂Te₃)

Not Reported Not Reported Not Reported Not Reported

Described as

a

semiconducti

ng simple

antiferromagn

et with a Néel

temperature

of 4.1 K.[1]

Dysprosium

Aluminum

Garnet

(Dy₃Al₅O₁₂)

5 ~250 ~1.5 ~5.5 Included as a

comparative

material to

illustrate

typical

hysteresis

behavior in a

dysprosium-

based

compound.

Data is

estimated

from
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published

hysteresis

loop graphs.

Experimental Protocols
The magnetic properties of rare-earth compounds are typically characterized using sensitive

magnetometry techniques. While specific protocols for the dysprosium tellurides mentioned

are not fully detailed in the available literature, a general methodology can be outlined based

on standard practices for similar materials.

Sample Preparation:

Polycrystalline samples of dysprosium telluride are synthesized from high-purity dysprosium

metal (e.g., 99.9%) and tellurium (e.g., 6N purity).[1] The elements are sealed in quartz

ampoules, often under vacuum, and subjected to a high-temperature reaction. The resulting

material is then typically ground into a fine powder for magnetic measurements. For single-

crystal studies, specific crystal growth techniques would be employed.

Magnetic Hysteresis Loop Measurement:

The magnetization (M) as a function of the applied magnetic field (H), which constitutes the

magnetic hysteresis loop, is commonly measured using one of the following instruments:

Superconducting Quantum Interference Device (SQUID) Magnetometer: This is an extremely

sensitive magnetometer used to measure very weak magnetic fields. The sample is placed

within a superconducting pickup coil, and its magnetic moment is measured as the external

magnetic field is swept.

Vibrating Sample Magnetometer (VSM): In a VSM, the sample is vibrated at a known

frequency in a uniform magnetic field. The resulting changing magnetic flux induces a

voltage in a set of pickup coils, which is proportional to the magnetic moment of the sample.

Typical Measurement Parameters:

Temperature: Measurements are conducted at low temperatures, typically below the

magnetic ordering temperature of the material. For instance, the magnetization of DyTe was
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measured at 4.2 K.[1]

Magnetic Field Range: The applied magnetic field is swept through a range sufficient to

approach or achieve magnetic saturation. For DyTe, measurements were performed in fields

up to 14 Tesla.[1]

Data Acquisition: The magnetic moment is recorded at discrete field intervals as the field is

swept from a maximum positive value to a maximum negative value and back to the

maximum positive value to trace the complete hysteresis loop.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the synthesis and magnetic

characterization of rare-earth tellurides.
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Caption: Generalized workflow for the synthesis and magnetic characterization of dysprosium
telluride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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